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Trimethoprim Lactate: Fundamental Solubility Data

The solubility of Trimethoprim Lactate varies significantly with the solvent. The following table

summarizes key data for preparing stock solutions in a research setting [1] [2].

Solvent
Solubility
(mg/mL)

Solubility
(mM)

Notes

Water 36.5 mg/mL 95.96 mM Requires ultrasonic heating for 5 minutes [1].

DMSO 76 - 250
mg/mL

199.78 -
657.20 mM

Hygroscopic; use freshly opened DMSO. Higher
concentrations may require ultrasonic treatment [1] [2].

Ethanol 12 mg/mL 31.55 mM -

Frequently Asked Questions & Troubleshooting

Here are solutions to common challenges researchers face when working with Trimethoprim Lactate.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s615757?utm_src=pdf-body
https://www.smolecule.com/products/s615757?utm_src=pdf-interest
https://www.smolecule.com/products/s615757?utm_src=pdf-body
https://www.smolecule.com/products/s615757?utm_src=pdf-body
https://www.selleckchem.com/products/trimethoprim-lactate.html
https://www.medchemexpress.com/trimethoprim-lactate.html?srsltid=AfmBOopqXLvyegKyC_x2c3Rrh9ddNi9n2RCkV3iYyYx8JGAkA5pNfxQC
https://www.selleckchem.com/products/trimethoprim-lactate.html
https://www.selleckchem.com/products/trimethoprim-lactate.html
https://www.medchemexpress.com/trimethoprim-lactate.html?srsltid=AfmBOopqXLvyegKyC_x2c3Rrh9ddNi9n2RCkV3iYyYx8JGAkA5pNfxQC
https://www.smolecule.com/products/s615757?utm_src=pdf-body
https://www.smolecule.com/products/s615757?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Q1: How can I quickly enhance the solubility of Trimethoprim
Lactate in an aqueous solution for an in vitro assay?

A: For aqueous solutions, use sonication with heat.

Detailed Protocol: Add the weighed Trimethoprim Lactate powder to water. Place the solution in an
ultrasonic bath and sonicate for approximately five minutes with heating [1]. This method can

achieve concentrations of at least 36.5 mg/mL [1].

Q2: My stock solution in DMSO is precipitating upon dilution into
the aqueous assay buffer. What can I do?

A: This is a common issue. To maintain solubility upon dilution, use a solubilizing agent in your aqueous

buffer.

Recommended Protocol: Use sodium lauryl sulfate (SLS). SLS is an anionic surfactant that

enhances solubility through micelle formation, which can help maintain the drug in solution. Prepare
an aqueous buffer containing SLS at a concentration above its critical micelle concentration (CMC)

before adding the DMSO stock solution [3]. This approach is a proven high-throughput method for
solubility enhancement of BCS Class II drugs [3].

Q3: Are there more stable and soluble alternatives to pure
Trimethoprim Lactate?

A: Yes, research into novel salt and cocrystal forms shows great promise.

Recent Findings: A 2023 study reported new salts of Trimethoprim with coformers like syringic acid
(SYA) and orotic acid (OA). These salts demonstrated a dramatic increase in equilibrium solubility

and intrinsic dissolution rate compared to pure Trimethoprim. Furthermore, they showed a more than
40% increase in bacteriostatic activity against E. coli [4]. Consider exploring these novel salts if

your project allows for the investigation of new chemical entities.

Experimental Workflow for Solubility Enhancement
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For a systematic approach, you can follow the workflow below to identify the best strategy for your specific

needs. This chart outlines the primary paths and key decision points.

Start: Need to improve
TMP-Lactate solubility

Path A: Use in Solution Path B: Develop Solid Form

For Aqueous Buffers:
- Use sonication with heat

- Add surfactant (e.g., SLS)

For Stock Solutions:
- Use DMSO with sonication

- Use fresh, dry DMSO

Investigate Novel Salts/
Co-crystals (e.g., with

Syringic Acid, Orotic Acid)

Click to download full resolution via product page

Key Technical Protocols

Here are detailed methodologies for the most effective techniques mentioned.

Protocol for Preparing an Aqueous Solution with Sonication

This method is ideal for creating solutions for dissolution testing or direct use in aqueous media [1].

Materials: Trimethoprim Lactate powder, deionized water, ultrasonic bath with heating capability.

Procedure:
Weigh the required amount of Trimethoprim Lactate to achieve your target concentration (up

to 36.5 mg/mL).
Add the powder to the required volume of water.

Place the container in the ultrasonic bath.
Sonicate the mixture with applied heat for five minutes.

Visually inspect the solution to ensure all solid has dissolved and a clear solution is obtained.

Protocol for Solubility Enhancement using Surfactants (SLS)
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This high-throughput method helps prevent precipitation in assay buffers [3].

Materials: Trimethoprim Lactate, DMSO, Sodium Lauryl Sulfate (SLS), assay buffer.
Procedure:

Prepare a stock solution of Trimethoprim Lactate in DMSO.
Prepare your aqueous assay buffer and add SLS. Ensure the final concentration of SLS is

above its CMC (typically ~0.2-0.3% w/v can be a starting point).
Gently add the DMSO stock solution to the SLS-containing buffer while vortexing or stirring to

ensure homogenous mixing.
Monitor the solution for any signs of precipitation.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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